Cas no 6320-18-9 (octane-3,5-dione)
octane-3,5-dione structure
Product Name:octane-3,5-dione
octane-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- octane-3,5-dione
- 3,5-Octanedione
- AC1L2ZR9
- AC1Q5GYG
- AR-1E9816
- CTK5B8064
- EINECS 228-671-7
- NSC31890
- Octan-3,5-dion
- Propionyl-butyryl-methan
- 5-octanedione
- NSC-31890
- DTXSID20212562
- AI3-19264
- SCHEMBL451525
- NS00035363
- AKOS004115518
- 3,5-octandione
- NSC 31890
- 6320-18-9
-
- Inchi： 1S/C8H14O2/c1-3-5-8(10)6-7(9)4-2/h3-6H2,1-2H3
- InChI Key： PJEPOHXMGDEIMR-UHFFFAOYSA-N
- SMILES： O=C(CC(CC)=O)CCC
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.1A^2
- XLogP3: 1.1
Experimental Properties
- Density: 0.918
- Boiling Point: 204.1°C at 760 mmHg
- Flash Point: 72.5°C
- Refractive Index: 1.419
- PSA: 34.14
- LogP: 1.72480
octane-3,5-dione Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
6320-18-9 (octane-3,5-dione) Related Products
- 502-49-8(Cyclooctanone)
- 502-72-7(Cyclopentadecanone)
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- 693-54-9(Decan-2-one)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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